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Compound of Interest

Compound Name: Benzene, 1-butyl-4-ethyl

Cat. No.: B15483940

In-Depth Technical Guide: Benzene, 1-butyl-4-
ethyl

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for
"Benzene, 1-butyl-4-ethyl" (CAS No. 15181-08-5) is not readily available in the public domain.
This guide has been compiled using data from publicly accessible databases for the substance
itself, and for structurally related compounds, namely its isomer "1-tert-butyl-4-ethylbenzene"
and the parent compound "ethylbenzene,"” to provide a comprehensive overview of its potential
hazards and characteristics. Data derived from these surrogate compounds should be
interpreted with caution.

Chemical and Physical Properties

This section summarizes the available physicochemical data for "Benzene, 1-butyl-4-ethyl"
and its related isomers. The data is primarily sourced from computational models and
experimental data available in chemical databases.
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Property Value Source

Molecular Formula C12H18 PubChem
Molecular Weight 162.27 g/mol PubChem
IUPAC Name 1-butyl-4-ethylbenzene PubChem
CAS Number 15181-08-5 PubChem

- , 212.1°C (for 1-tert-butyl-4- _
Boiling Point ChemicalBook
ethylbenzene)

) ) -38.35°C (for 1-tert-butyl-4- )
Melting Point ChemicalBook
ethylbenzene)

) 0.8617 g/cm? (estimate for 1- ]
Density ChemicalBook
tert-butyl-4-ethylbenzene)

, 1.4933 (for 1-tert-butyl-4- _
Refractive Index ChemicalBook
ethylbenzene)

Hazard Identification and Classification

As no specific GHS classification is available for "Benzene, 1-butyl-4-ethyl," the classification
for the closely related and well-studied compound, ethylbenzene, is provided as a primary
reference for potential hazards.

GHS Classification for Ethylbenzene:
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Hazard Class

Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapour.[1][2]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[1][2]
H304: May be fatal if
Aspiration Hazard 1 swallowed and enters airways.
[11[2]
H373: May cause damage to
Specific Target Organ Toxicity 5 organs (Auditory organ)
(Repeated Exposure) through prolonged or repeated
exposure.[1][2]
Hazardous to the Aquatic ) o
) 2 H401: Toxic to aquatic life.[1]
Environment, Acute Hazard
Hazardous to the Aquatic 3 H412: Harmful to aquatic life

Environment, Chronic Hazard

with long lasting effects.[1][2]

The following diagram illustrates the GHS hazard communication for ethylbenzene, which can
be considered indicative for "Benzene, 1-butyl-4-ethyl".
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Hazard Pictograms

Precautionary Statements

(F'301+P310: IF SWALLOWED: Immediately call a POISON CENTER or docwr/physician.)

\ Hazard Statements
(H304: May be fatal if swallowed and enters airways) P331: Do NOT induce vomiting.

6373: May cause damage to organs through prolonged or repeated expusura (PZSO: Wear protective gloves/protective clothing/eye protection/face protecliun)

\ H332: Harmful if inhaled (Pzex Avoid breathing dust/fumelgaslmistlvapourslspray)

Signal Word \

(HZZS: Highly flammable liquid and vapou) (sz: Keep away from heat, sparks, open flames, and hot surfaces. No smoking)

Click to download full resolution via product page
Caption: GHS Hazard Communication for Ethylbenzene.

Toxicological Information

The toxicological data for ethylbenzene is presented here to provide an understanding of the

potential health effects.
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Endpoint Value Species Route Source

LD50 3500 mg/kg Rat Oral [1]
17.2mg/L (4 .

LC50 Rat Inhalation [1]
hours)

LD50 15,354 mg/kg Rabbit Dermal [1]

Summary of Toxicological Effects (based on Ethylbenzene):

o Acute Toxicity: Moderately toxic if inhaled and of low toxicity if ingested or in contact with
skin.[1]

o Skin Irritation: May cause slight skin irritation.[1]
e Eye Irritation: May cause slight eye irritation.[1]
» Aspiration Hazard: May be fatal if swallowed and enters the airways.[1][2]

¢ Specific Target Organ Toxicity (Single Exposure): May cause temporary irritation of the
respiratory tract.[1]

o Specific Target Organ Toxicity (Repeated Exposure): May cause damage to the liver after
repeated ingestion of high doses and may cause deafness after repeated inhalation or
ingestion.[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical and toxicological
properties of "Benzene, 1-butyl-4-ethyl" are not available in the public domain. The data
presented in this guide are sourced from established chemical databases and Safety Data
Sheets, which typically do not include detailed methodologies. The procedures followed for
generating such data generally adhere to internationally recognized standards, such as those
set by the OECD (Organisation for Economic Co-operation and Development) for chemical
testing.
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First Aid Measures

The following first aid measures are based on the recommendations for ethylbenzene and

should be followed in case of exposure to "Benzene, 1-butyl-4-ethyl".

Exposure Route

First Aid Measures

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or physician if you feel unwell.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[3]

Ingestion

IF SWALLOWED: Immediately call a POISON
CENTER or physician. Do NOT induce vomiting.

[1]

Handling and Storage

Handling:

e Use only outdoors or in a well-ventilated area.[1]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[1][2]

o Wear protective gloves, eye protection, or face protection.[1]

o Take action to prevent static discharges.[1]

e Do not breathe dust/gas/mist/vapours.[1]

e Ground and bond container and receiving equipment.[1]
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» Use explosion-proof electrical, ventilating, and lighting equipment.[1]
e Use non-sparking tools.[1]

Storage:

o Store locked up.[1]

» Store in a well-ventilated place. Keep cool.[1]

» Keep container tightly closed.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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